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Compound of Interest

Compound Name: Saucerneol

Cat. No.: B15610992 Get Quote

This document provides crucial safety and logistical guidance for the handling and disposal of

Saucerneol, a lignan isolated from Saururus chinensis. The information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. While a specific Safety Data Sheet (SDS) for Saucerneol is not readily available, the

following recommendations are based on best practices for handling chemical compounds with

potential biological activity.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling Saucerneol. A risk assessment of

specific laboratory procedures should be conducted to determine if additional protection is

required.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved N95 or

higher-level respirator. For

procedures generating

aerosols, a powered air-

purifying respirator (PAPR) is

recommended.

To prevent inhalation of

airborne particles, a primary

route of exposure for potent

compounds.

Hand Protection
Double gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. Double

gloving is a standard practice

when handling hazardous

chemicals.

Eye and Face Protection
Safety goggles with side

shields or a full-face shield.

To protect the eyes from

splashes and airborne

particles.

Body Protection

Disposable, low-permeability

lab coat or coveralls with long

sleeves and tight cuffs.

To prevent contamination of

personal clothing and skin.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

To protect feet from spills and

prevent the tracking of

contaminants outside the

laboratory.

Hazard Identification and Safety Data
While specific quantitative safety data for Saucerneol is not established, it is prudent to handle

it as a compound of unknown toxicity. The following table outlines typical data found in an SDS

and should be considered pending further information.
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Data Point Value Source

Molecular Formula C₃₁H₃₈O₈[1] PubChem[1]

Molecular Weight 538.6 g/mol [1] PubChem[1]

Physical State Solid (assumed) General Knowledge

Occupational Exposure Limit

(OEL)
Not established N/A

LD50 (Oral, Rat) Not available N/A

Flash Point Not available N/A

Autoignition Temperature Not available N/A

Standard Operating Procedure for Handling
Saucerneol
Adherence to a strict operational workflow is critical for safety and to maintain the integrity of

the compound.
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Don PPE

Prepare Workspace

Ensure safety

Weigh Compound

Proceed to handling

Dissolve/Prepare Solution

Perform Experiment

Decontaminate Workspace

Experiment complete

Dispose Waste

Doff PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saucerneol Waste

Solid Waste

Liquid Waste

Contaminated Sharps

Hazardous Waste Container EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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